Cas no 1353980-10-5 (6-Methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine hydrochloride)

6-Methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine hydrochloride is a synthetic organic compound featuring a pyrimidine core substituted with a methoxy group at the 6-position and a pyrrolidin-2-ylmethylamine moiety at the 4-position. The hydrochloride salt enhances solubility and stability, making it suitable for research applications. This compound is of interest in medicinal chemistry due to its structural motifs, which are often associated with bioactivity, particularly in targeting central nervous system (CNS) receptors or enzymes. Its well-defined molecular structure allows for precise modification and study of structure-activity relationships. The high purity and consistent synthesis of this compound ensure reliability in experimental settings.

6-Methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine hydrochloride structure

1353980-10-5 structure

Product Name:6-Methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine hydrochloride

CAS No:1353980-10-5

MF:C₁₀H₁₇ClN₄O

MW:244.721180677414

CID:2091459

PubChem ID:66569768

Update Time:2025-05-28

6-Methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-Methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine hydrochloride
- G69543
- 6-methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-amine;hydrochloride
- 1353980-10-5
- (6-Methoxy-pyrimidin-4-yl)-pyrrolidin-2-ylmethyl-amine hydrochloride
- SB58605
- 6-Methoxy-N-(pyrrolidin-2-ylmethyl)pyrimidin-4-aminehydrochloride
- AKOS024464123
- DB-299922
- MDL： MFCD21098619
- Inchi： 1S/C10H16N4O.ClH/c1-15-10-5-9(13-7-14-10)12-6-8-3-2-4-11-8;/h5,7-8,11H,2-4,6H2,1H3,(H,12,13,14);1H
- InChI Key： QSPXIHAFWXXGTJ-UHFFFAOYSA-N
- SMILES： Cl.O(C)C1=CC(=NC=N1)NCC1CCCN1

Computed Properties

Exact Mass: 244.1090889g/mol
Monoisotopic Mass: 244.1090889g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 190
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 59.1Å²

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